4-Chloroquinazoline-8-carbonitrile
Overview
Description
4-Chloroquinazoline-8-carbonitrile is a chemical compound with the CAS Number: 1231761-54-8 . It has a molecular weight of 189.6 .
Molecular Structure Analysis
The IUPAC name for this compound is 4-chloroquinazoline-8-carbonitrile . The InChI code is 1S/C9H4ClN3/c10-9-7-3-1-2-6 (4-11)8 (7)12-5-13-9/h1-3,5H .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Synthesis of Anticancer Agents
4-Chloroquinazoline-8-carbonitrile: is a key intermediate in the synthesis of novel 4-anilinoquinazolines , which are potential anticancer agents . These compounds can inhibit receptor tyrosine kinases expressed by malignant tumors, such as PDGFR-β, VEGFR-2, and EGFR, which are critical targets in cancer therapy .
Development of Tyrosine Kinase Inhibitors
The compound serves as a precursor for the development of dual tyrosine kinase inhibitors like Lapatinib . These inhibitors target both EGFR and HER2, playing a significant role in the treatment of breast cancer by inhibiting cell proliferation .
Aurora A Kinase Inhibition
4-Chloroquinazoline-8-carbonitrile: derivatives have been used to create selective inhibitors of Aurora A kinase , which is implicated in the regulation of mitosis. Inhibition of this kinase is a promising strategy for anticancer drug development .
Vascular Disrupting Agents
Derivatives of this compound act as vascular disrupting agents, which can lead to the collapse of tumor vasculature and subsequent tumor cell death due to the lack of blood supply .
Tubulin Polymerization Inhibition
Some derivatives have shown activity as tubulin polymerization inhibitors. This action disrupts the microtubule network within cells, leading to apoptosis, particularly in rapidly dividing cancer cells .
Cross-Coupling Reactions
4-Chloroquinazoline-8-carbonitrile: is utilized in metal-catalyzed cross-coupling reactions to yield polysubstituted derivatives. These reactions are fundamental in creating complex molecules for pharmaceuticals and material science applications .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as 4-anilinoquinazolines, have been widely investigated as antitumor agents because they can inhibit some receptor tyrosine kinases (rtks) expressed by malignant tumors .
Mode of Action
It’s known that 4-anilinoquinazolines, a related class of compounds, act by inhibiting receptor tyrosine kinases .
Biochemical Pathways
Related compounds like 4-anilinoquinazolines are known to affect pathways involving receptor tyrosine kinases .
Result of Action
Related compounds like 4-anilinoquinazolines have shown promising antiproliferative properties against tumor cells .
properties
IUPAC Name |
4-chloroquinazoline-8-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4ClN3/c10-9-7-3-1-2-6(4-11)8(7)12-5-13-9/h1-3,5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWXPTILLWVZEMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)C(=NC=N2)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30856971 |
Source
|
| Record name | 4-Chloroquinazoline-8-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30856971 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloroquinazoline-8-carbonitrile | |
CAS RN |
1231761-54-8 |
Source
|
| Record name | 4-Chloroquinazoline-8-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30856971 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1513252.png)
![3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[(8alpha,9S)-cinchonan-9-ylaMino]-3-Cyclobutene-1,2-dione](/img/structure/B1513268.png)
![Sodium;3-[5-chloro-2-[2-[[5-phenyl-3-(3-sulfonatopropyl)-1,3-benzoxazol-3-ium-2-yl]methylidene]butylidene]-3a,4-dihydro-1,3-benzoxazol-3-yl]propane-1-sulfonate](/img/structure/B1513272.png)
![(2S)-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid](/img/structure/B1513287.png)
![8-Iodo-5-methyl-6-oxo-5,6-dihydro-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylic acid ethyl ester](/img/structure/B1513307.png)
![3,3'-Methylenebis[1-(2,6-diisopropylphenyl)-3-imidazolium Bromide]](/img/structure/B1513308.png)
